![molecular formula C30H46O5 B094456 Spergulagenic acid CAS No. 18671-48-2](/img/structure/B94456.png)
Spergulagenic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Spergulagenic acid is a natural product that is found in the seeds of plants of the family Fabaceae. It has been identified as a potential therapeutic agent for the treatment of various diseases due to its unique chemical structure and biological activity.
Scientific Research Applications
Isolation and Structural Elucidation
- Spergulagenic Acid A Isolation : this compound A was isolated from Cecropia telenitida roots and its crystal structure was elucidated. This study highlights the compound's potential biological activities and its structural characteristics (Montoya et al., 2018).
Pharmacological Properties and Applications
- Triterpenoids from Phytolacca acinosa : In addition to 30-methylspergulagenate, this compound A and other derivatives were identified from Phytolacca acinosa, highlighting its pharmacological significance (Razdan et al., 1983).
- Saponins and Sapogenols Study : The study of spergulagenin A, along with other sapogenols from Mollugo spergula L., underscores the compound's potential as a genuine sapogenol (Kitagawa et al., 1977).
Biological Activity and Potential Uses
- Antidiabetic, Anti-cholinesterase, and Antioxidant Potential : Research on Spergularia rubra demonstrated the presence of various compounds, including phenolic compounds that could contribute to its antidiabetic, anti-cholinesterase, and antioxidant properties (Vinholes et al., 2011).
- Molluscicidal, Spermicidal, and Haemolytic Properties : this compound saponin, isolated from Phytolacca icosandra, was studied for its molluscicidal, spermicidal, and haemolytic properties, indicating its potential in various biological applications (Treyvaud et al., 2000).
- Immunomodulatory Activity on Dendritic Cells : A study on pentacyclic triterpenes from Cecropia telenitida, including this compound A, demonstrated their potential immunomodulatory activity, particularly in inhibiting the secretion of proinflammatory cytokines (Peláez et al., 2013).
Antioxidant Studies
- Antioxidant Capacity in Spergularia rubra : The study focused on the antioxidant capacity and phenolic content of Spergularia rubra, revealing its potential as a source of natural antioxidants (Teğin et al., 2018).
Chemical Analysis and Characterization
- Steroids and Triterpenoids from Mollugo spergula Roots : This research contributed to the understanding of the chemical composition of Mollugo spergula roots, including the identification of this compound (Hariharan & Rangaswami, 1971).
properties
CAS RN |
18671-48-2 |
---|---|
Molecular Formula |
C30H46O5 |
Molecular Weight |
486.7 g/mol |
IUPAC Name |
(2S,4aR,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,6a,6b,9,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2,4a-dicarboxylic acid |
InChI |
InChI=1S/C30H46O5/c1-25(2)20-9-12-29(6)21(27(20,4)11-10-22(25)31)8-7-18-19-17-26(3,23(32)33)13-15-30(19,24(34)35)16-14-28(18,29)5/h7,19-22,31H,8-17H2,1-6H3,(H,32,33)(H,34,35)/t19-,20-,21+,22-,26-,27-,28+,29+,30-/m0/s1 |
InChI Key |
MCHKKYSPJGWAHQ-DQLFAPCQSA-N |
Isomeric SMILES |
C[C@@]1(CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2C1)C)C(=O)O)C(=O)O |
SMILES |
CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C(=O)O)C)C)C |
Canonical SMILES |
CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C(=O)O)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.